Cas no 1270221-08-3 ((1S)-1-(7-methoxy-1-benzofuran-2-yl)butan-1-amine)

• Product Name: (1S)-1-(7-methoxy-1-benzofuran-2-yl)butan-1-amine
• CAS No: 1270221-08-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6174946
• PubChem ID: 165849457
• Update Time: 2025-06-30

(1S)-1-(7-methoxy-1-benzofuran-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(7-methoxy-1-benzofuran-2-yl)butan-1-amine
• 1270221-08-3
• EN300-745238

• Inchi： 1S/C13H17NO2/c1-3-5-10(14)12-8-9-6-4-7-11(15-2)13(9)16-12/h4,6-8,10H,3,5,14H2,1-2H3/t10-/m0/s1
• InChI Key： HXIOWPJCIPQETL-JTQLQIEISA-N
• SMILES： O1C2C(=CC=CC=2C=C1[C@H](CCC)N)OC

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4Ų

Additional information on (1S)-1-(7-methoxy-1-benzofuran-2-yl)butan-1-amine

Recent Advances in the Study of (1S)-1-(7-methoxy-1-benzofuran-2-yl)butan-1-amine (CAS: 1270221-08-3)

In recent years, the compound (1S)-1-(7-methoxy-1-benzofuran-2-yl)butan-1-amine (CAS: 1270221-08-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral amine, characterized by its benzofuran scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The unique structural features of this compound, including the methoxy substitution and the butylamine side chain, contribute to its distinctive pharmacological profile.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of (1S)-1-(7-methoxy-1-benzofuran-2-yl)butan-1-amine. One key area of investigation has been its interaction with serotonin receptors, specifically the 5-HT_2A and 5-HT_2C subtypes. Preliminary in vitro assays have demonstrated that this compound exhibits moderate affinity for these receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and anxiety. Furthermore, its enantiomeric purity, as indicated by the (1S) configuration, has been shown to play a critical role in its receptor binding specificity and efficacy.

In addition to its CNS activity, (1S)-1-(7-methoxy-1-benzofuran-2-yl)butan-1-amine has also been explored for its potential as a scaffold for the development of novel antimicrobial agents. Recent synthetic efforts have led to the creation of several derivatives, with modifications primarily targeting the amine functionality and the benzofuran ring. These derivatives have been evaluated for their antibacterial and antifungal properties, with some showing promising activity against drug-resistant strains. The versatility of this compound as a building block in medicinal chemistry underscores its importance in drug discovery.

The pharmacokinetic properties of (1S)-1-(7-methoxy-1-benzofuran-2-yl)butan-1-amine have also been a subject of recent research. Studies utilizing advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have provided insights into its metabolic stability and bioavailability. These findings are crucial for the further development of this compound as a therapeutic agent, as they inform strategies for optimizing its drug-like properties. Additionally, computational modeling has been employed to predict its absorption, distribution, metabolism, and excretion (ADME) profiles, further aiding in its preclinical evaluation.

Looking ahead, the continued exploration of (1S)-1-(7-methoxy-1-benzofuran-2-yl)butan-1-amine and its derivatives holds great promise for the development of new therapeutic agents. Future research directions may include the investigation of its potential in other disease areas, such as oncology and inflammation, as well as the optimization of its synthetic routes to improve yield and scalability. The integration of multidisciplinary approaches, combining synthetic chemistry, pharmacology, and computational biology, will be essential for unlocking the full potential of this intriguing compound.